3-Amino-4-valerylamino thiophene

• Molecular Formula: C9H14N2OS
• Molecular Weight: 198.29 g/mol
• IUPAC Name: N-(4-aminothiophen-3-yl)pentanamide
• InChI: InChI=1S/C9H14N2OS/c1-2-3-4-9(12)11-8-6-13-5-7(8)10/h5-6H,2-4,10H2,1H3,(H,11,12)
• InChI Key: VZCVBQCKPGBEOD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CSC=C1N

Description

3-Amino-4-valerylamino thiophene is a useful research compound. Its molecular formula is C9H14N2OS and its molecular weight is 198.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.06 g of 3,4-diaminothiophene were mixed with 45 ml of methylene chloride and 9 ml of triethylamine and a solution of 3.6 g of valeroyl chloride in 45 ml of methylene chloride was added at a temperature of 20° C. over one hour. The mixture was stirred for 30 minutes, followed by evaporation to dryness. After separation by chromatography (eluant: methanol/methylene chloride 5/95), 3.2 g of the expected monoamide were obtained which was crystallized from 15 ml of a 50/50 mixture of isopropyl ether and cyclohexane. The crystals were separated, washed with this mixture and dried under reduced pressure at 100° C. to obtain 2.14 g of the expected product melting at 110° C.